Difluoromethyl trifluoromethanesulfonate
Overview
Description
Difluoromethyl trifluoromethanesulfonate is an organic compound with the chemical formula CF3SO2OCH2F . It is a colorless to yellow liquid with a strong pungent odor . It is widely used as a catalyst and acid catalyst with strong acid participation in organic synthesis .
Molecular Structure Analysis
The molecular formula of Difluoromethyl trifluoromethanesulfonate is C2HF5O3S . The molecular weight is 200.09 g/mol . The InChIKey is DAANAKGWBDWGBQ-UHFFFAOYSA-N .Chemical Reactions Analysis
Difluoromethyl trifluoromethanesulfonate is used in the nucleophilic trifluoromethoxylation reactions . Upon attempted purification, it decomposes to CF4, COF2, SeO2, and H2O .Physical And Chemical Properties Analysis
Difluoromethyl trifluoromethanesulfonate is a colorless to yellow liquid with a strong pungent odor . The molecular weight is 200.09 g/mol . The exact mass is 199.95665587 g/mol . The topological polar surface area is 51.8 Ų .Scientific Research Applications
Difluoromethylation Reaction
- Scientific Field : Organic Chemistry
- Application Summary : Difluoromethyl triflate (TfO-CHF2) can be used in difluoromethylation reactions .
Preparation of Difluoromethoxylated Heterocycles
- Scientific Field : Organic Chemistry
- Application Summary : Difluoromethyl triflate can be used to prepare difluoromethoxylated heterocycles by reacting with hydroxylated N-based heterocycles .
Synthesis of Trifluoromethylated Arenes
- Scientific Field : Organic Chemistry
- Application Summary : Difluoromethyl triflate can be used to synthesize trifluoromethylated arenes by treating with diaryliodonium salts in the presence of copper and tetrabutylammonium difluorotriphenylsilicate (TBAT) .
Preparation of Difluoromethyl Ethers and Thioethers
- Scientific Field : Organic Chemistry
- Application Summary : Difluoromethyl triflate allows for a simple method toward the preparation of difluoromethyl ethers and thioethers under basic conditions from alcohols and thiols .
Selective Defluorination of Trifluoromethyl Substituents
- Scientific Field : Organic Chemistry
- Application Summary : Difluoromethyl triflate can be used for the selective reduction of an aromatic trifluoromethyl substituent to a difluoromethyl substituent. This may be achieved by base-promoted elimination to form a difluoro-p-quinomethide which is trapped by an intramolecular nucleophile .
Synthesis of Radioactively Labeled Compounds
- Scientific Field : Radiochemistry
- Application Summary : Difluoromethyl trifluoromethanesulfonate can be used to synthesize radioactively labeled compounds that can be traced in living organisms using positron emission tomography (PET) .
Selective Defluorination of Trifluoromethyl Substituents
- Scientific Field : Organic Chemistry
- Application Summary : Difluoromethyl trifluoromethanesulfonate can be used for the selective reduction of an aromatic trifluoromethyl substituent to a difluoromethyl substituent. This may be achieved by base-promoted elimination to form a difluoro-p-quinomethide which is trapped by an intramolecular nucleophile .
- Methods of Application : High yields are obtained when the nucleophilic trap entails the conformationally favoured cyclisation of an aminoisobutyric acid (Aib) derivative .
- Results or Outcomes : Defluorination is successful on a range of benzenoid (both para and ortho CF3 substituted) and heterocyclic substrates . Double defluorination may likewise be achieved sequentially, or in a single step from an Aib dipeptide derivative .
Safety And Hazards
Future Directions
Fluorination and fluoroalkylation, which introduce a trifluoromethyl, difluoromethyl, or monofluoromethyl group, are the major strategies used for the construction of carbon–fluorine bonds and fluorinated carbon–carbon bonds . The pharmaceutical industry relies on fluorination and fluoroalkylation methods, and pressure is mounting to make these processes more environmentally friendly . Future research directions should focus on difluoromethylation that makes use of inexpensive reagents, feedstock chemicals, and operationally simple procedures .
properties
IUPAC Name |
difluoromethyl trifluoromethanesulfonate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2HF5O3S/c3-1(4)10-11(8,9)2(5,6)7/h1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAANAKGWBDWGBQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(OS(=O)(=O)C(F)(F)F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2HF5O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501015841 | |
Record name | difluoromethyl trifluoromethanesulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501015841 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Difluoromethyl trifluoromethanesulfonate | |
CAS RN |
1885-46-7 | |
Record name | difluoromethyl trifluoromethanesulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501015841 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Difluoromethyl trifluoromethanesulfonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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